methyl 5-{[(5-ethyl-4H-1,2,4-triazol-3-yl)thio]methyl}-2-furoate

• IUPAC Name: methyl 5-[(5-ethyl-1H-1,2,4-triazol-3-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C11H13N3O3S/c1-3-9-12-11(14-13-9)18-6-7-4-5-8(17-7)10(15)16-2/h4-5H,3,6H2,1-2H3,(H,12,13,14)
• InChI Key: MRUVLQCYECBYFX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NN1)SCC2=CC=C(O2)C(=O)OC
• Molecular Formula: C11H13N3O3S
• Molecular Weight: 267.31 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multistep reactions, including condensation, cyclization, and substitution reactions. For instance, the synthesis of ethyl 2-(5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)pent-4-enoate was achieved by identifying through spectral analysis including FT-IR, 1H, and 13C NMR, UV–Vis, and single-crystal X-ray diffraction, demonstrating the complexity and precision required in synthesizing such compounds (Sert et al., 2020).

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using various analytical techniques. DFT/B3LYP functional and basis set calculations, alongside experimental methods like X-ray crystallography, have been pivotal in understanding the geometric and electronic structure of these molecules. For example, a detailed study provided insights into the optimized structure, Hirshfeld surface analysis, and molecular electrostatic potential of ethyl 2-(5-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-yl)pent-4-enoate, highlighting the importance of theoretical computations in complementing experimental data (Sert et al., 2020).

Chemical Reactions and Properties

The chemical reactivity and properties of such compounds are influenced by their structural elements, such as the triazole ring and the furoate moiety. These features contribute to their potential biological activity and interaction with biomolecules. The study on Cu(II), Ni(II), and Fe(II) complexes with triazole-derived Schiff bases is an example of how these compounds can form complexes with metal ions, indicating their potential for diverse chemical reactivity and applications (Sancak et al., 2007).

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, molecular docking studies were done to understand the mechanism and binding modes of these derivatives in the binding pocket of the aromatase enzyme as a possible target.

Safety and Hazards

The safety of similar compounds has been evaluated. Most of the synthesized compounds were found to have proper selectivity against normal and cytotoxic cancerous cell lines.

Future Directions

The future directions of research on similar compounds could involve the discovery and development of more effective and potent anticancer agents. This is one of the most clinical challenges in modern medicinal chemistry.